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Get Quote

This technical support center is designed to assist researchers, scientists, and drug

development professionals in troubleshooting pressure spikes that may occur during

experiments involving the MRV-03 modular relief valve.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of the MRV-03 valve in an experimental setup?

The MRV-03 is a modular relief valve designed to limit the pressure within a fluidic circuit to a

predetermined maximum.[1][2] In a research context, it is often used to protect sensitive

components of an experimental setup, such as columns, sensors, or microfluidic chips, from

overpressure damage.

Q2: What are the typical operating pressure ranges for the MRV-03 valve?

The MRV-03 valve is available in four different pressure ranges, which can be adjusted to suit

the specific needs of an experiment. The available ranges are 100-500 PSI, 100-1000 PSI,

100-3000 PSI, and 100-4500 PSI.[1][2]
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Q3: I am experiencing sudden, sharp increases in my system pressure. What are the most

common causes?

Sudden pressure spikes are often indicative of a blockage or obstruction within the fluid path.

Common culprits include:

Clogged frits or filters: Particulates from the mobile phase or sample can accumulate on in-

line filters or column inlet frits.[3][4][5]

Precipitation of sample or buffer salts: Changes in solvent composition can cause

components of your mobile phase or sample to precipitate within the tubing or valve.[3][4]

Air bubbles in the system: Air bubbles can become trapped in the pump, valve, or other

components, leading to pressure fluctuations.[5][6]

Incorrect valve setting: The pressure setting on the MRV-03 valve may be incorrect for the

current application.

Q4: My system pressure is consistently high, but not spiking. What should I investigate?

Consistently high backpressure can be caused by several factors:

Highly viscous mobile phase: Solvents with high viscosity will naturally lead to higher system

pressures.[3][7]

Tubing with a small internal diameter: The dimensions of the tubing used in your system can

significantly impact backpressure.[7]

Column degradation: Over time, the packing material within a chromatography column can

degrade, leading to increased backpressure.

Q5: Can the MRV-03 valve itself be the cause of pressure issues?

While the MRV-03 is a robust component, it can contribute to pressure problems if it is not

functioning correctly. A malfunctioning valve could be stuck, have a broken spring, or have a

plugged balance hole, although these are less common causes of sudden spikes.[1]
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Troubleshooting Guide
Systematic Approach to Diagnosing Pressure Spikes
When encountering pressure spikes, a systematic approach is crucial to quickly identify and

resolve the issue. The following workflow can guide you through the troubleshooting process.
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Troubleshooting Workflow for Pressure Spikes

Pressure Spike Detected

Observe Pressure Reading:
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Spikes

Spikes

Consistent High Pressure
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Isolate the Column
(Bypass or Remove)

Does Pressure Drop Significantly?

Yes

Yes

No

No

Troubleshoot Column:
- Backflush

- Check Inlet Frit
- Replace if Necessary

Inspect System Components:
- Check for Leaks

- Inspect Tubing for Kinks/Blockages
- Check In-line Filters

Issue Resolved

Isolate Pump:
Run pump with solvent line in beaker

Is Pump Pressure Stable?

Yes

Yes

No

No

Inspect MRV-03 Valve:
- Verify Pressure Setting

- Check for visible blockages

Troubleshoot Pump:
- Degas Solvents

- Check/Clean Check Valves
- Service Pump Seals
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Caption: Troubleshooting workflow for diagnosing pressure spikes.
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Quantitative Data Summary
The following table summarizes the key specifications for the MRV-03 series of modular relief

valves.

Parameter Specification

Models
MRV-03-P, MRV-03-W, MRV-03-A, MRV-03-B[1]

[2]

Maximum Flow Rate Up to 70 L/min (18.5 GPM)[8]

Maximum Pressure Up to 315 bar (4500 PSI)[2][9]

Pressure Adjustment Ranges
0: 100 - 500 PSI1: 100 - 1000 PSI2: 100 - 3000

PSI3: 100 - 4500 PSI[1][2]

Port Size 3/8"[9]

Weight Approx. 2.7 kg (5.95 lbs)[8]

Experimental Protocols
Protocol for Diagnosing the Source of a Pressure Spike
This protocol provides a step-by-step method for systematically isolating the component

responsible for pressure spikes in a typical liquid chromatography or flow chemistry setup.

Materials:

Your experimental system (pump, injector, MRV-03 valve, column, detector)

Appropriate solvents (e.g., degassed mobile phase, isopropanol)

Replacement tubing and fittings

Wrenches and other tools for loosening and tightening fittings

Beaker for waste collection

Procedure:
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Initial Observation: Note the pressure at which the spikes occur and the frequency of the

spikes.

System Flush: Begin by flushing the entire system with a solvent known to be free of

particulates and in which your sample and buffers are highly soluble (e.g., a filtered and

degassed mixture of methanol/water).

Isolate the Pump:

Disconnect the tubing from the pump outlet.

Place the outlet tubing into a beaker.

Run the pump at a typical flow rate and observe the pressure. The pressure should be

very low and stable.

If pressure spikes persist, the issue is likely with the pump (e.g., air bubbles, faulty check

valves). Proceed to troubleshoot the pump according to the manufacturer's instructions.

Inspect In-line Components (pre-column):

If the pump pressure is stable, reconnect the pump to the injector and any in-line filters

before the column.

Bypass the column by connecting the tubing from the injector outlet directly to the detector

inlet (or a waste line).

Run the pump and observe the pressure. If spikes reappear, the blockage is in the injector,

tubing, or filters.

Systematically replace each component in this section with a new or known-good

component until the pressure stabilizes.

Evaluate the Column:

If the pressure is stable without the column, the column is the likely source of the

overpressure.
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Attempt to backflush the column according to the manufacturer's instructions. Caution:

Only backflush columns that are designated as backflushable.

If backflushing does not resolve the issue, the column inlet frit may be permanently

clogged, and the column may need to be replaced.

Check the MRV-03 Valve:

If pressure spikes are observed even when the main flow path is clear, inspect the MRV-

03 valve.

Ensure the pressure setting is appropriate for your application.

Visually inspect the valve for any signs of contamination or blockage in the relief port.
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Typical Experimental Setup with MRV-03 Valve

Solvent Reservoir

Pump
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MRV-03 Valve

Column

Main Flow
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Relief Flow
(if pressure exceeds setpoint)

Detector

Click to download full resolution via product page

Caption: Diagram of a typical experimental fluidic path.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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